N-(3,4-dimethylphenyl)-2-(2-(3-phenyl-1,2,4-oxadiazol-5-yl)phenoxy)acetamide

• IUPAC Name: N-(3,4-dimethylphenyl)-2-[2-(3-phenyl-1,2,4-oxadiazol-5-yl)phenoxy]acetamide
• InChI: InChI=1S/C24H21N3O3/c1-16-12-13-19(14-17(16)2)25-22(28)15-29-21-11-7-6-10-20(21)24-26-23(27-30-24)18-8-4-3-5-9-18/h3-14H,15H2,1-2H3,(H,25,28)
• InChI Key: VZIXYPJKBNHQTD-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)NC(=O)COC2=CC=CC=C2C3=NC(=NO3)C4=CC=CC=C4)C
• Molecular Formula: C24H21N3O3
• Molecular Weight: 399.4 g/mol

Description

N-(3,4-dimethylphenyl)-2-(2-(3-phenyl-1,2,4-oxadiazol-5-yl)phenoxy)acetamide, commonly known as DPA, is a chemical compound that has been widely used in scientific research due to its unique properties.

Mechanism of Action

The mechanism of action of DPA is mainly based on its ability to interact with biomolecules through non-covalent interactions such as hydrogen bonding, hydrophobic interactions, and π-π stacking. Its fluorescent properties are attributed to the presence of the oxadiazole and phenyl groups, which undergo excited-state intramolecular proton transfer (ESIPT) upon excitation, resulting in fluorescence emission.
Biochemical and Physiological Effects:
DPA has been shown to have minimal toxicity and is relatively stable under physiological conditions. It has been reported to selectively bind to certain proteins and lipids in biological systems, leading to changes in their conformation and function. DPA has also been shown to induce apoptosis in cancer cells by activating caspase-dependent pathways.

Advantages and Limitations for Lab Experiments

One of the main advantages of DPA is its high selectivity and sensitivity towards certain biomolecules, making it a valuable tool for studying cellular processes and molecular interactions. It is also relatively easy to synthesize and can be modified to enhance its properties. However, one of the limitations of DPA is its limited solubility in aqueous solutions, which can affect its bioavailability and limit its use in certain applications.

Future Directions

There are several future directions for DPA research, including the development of new synthetic methods to improve its properties, the design of new DPA derivatives with enhanced selectivity and sensitivity, and the exploration of its potential applications in areas such as drug delivery and disease diagnosis. Additionally, further studies are needed to investigate the mechanism of action of DPA and its potential side effects in biological systems.

Synthesis Methods

DPA can be synthesized through a multistep process involving various chemical reactions. The most common method involves the reaction of 2-(2-hydroxyphenoxy)acetic acid with 3,4-dimethylaniline in the presence of a dehydrating agent such as thionyl chloride. The resulting product is then reacted with 3-phenyl-1,2,4-oxadiazole-5-carboxylic acid hydrazide in the presence of a coupling agent such as 1-ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC) to obtain DPA.

Scientific Research Applications

DPA has been extensively used in scientific research as a fluorescent probe for detecting and imaging biological molecules such as proteins, lipids, and nucleic acids. It has been shown to selectively bind to certain biomolecules and emit fluorescence upon excitation, making it a valuable tool for studying cellular processes and molecular interactions. DPA has also been used as a potential anticancer agent due to its ability to induce apoptosis in cancer cells.